Cas no 2228824-97-1 (O-1-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropan-2-ylhydroxylamine)

• Product Name: O-1-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropan-2-ylhydroxylamine
• CAS No: 2228824-97-1
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6111156
• PubChem ID: 165883550
• Update Time: 2025-05-19

O-1-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropan-2-ylhydroxylamine
• 2228824-97-1
• EN300-2005669
• O-[1-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropan-2-yl]hydroxylamine

• Inchi： 1S/C12H17NO2/c1-12(2,15-13)8-9-3-4-11-10(7-9)5-6-14-11/h3-4,7H,5-6,8,13H2,1-2H3
• InChI Key： ZZQIJQFHSDDJHV-UHFFFAOYSA-N
• SMILES： O1CCC2=C1C=CC(=C2)CC(C)(C)ON

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.5Ų

Additional information on O-1-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropan-2-ylhydroxylamine

Professional Introduction to Compound with CAS No. 2228824-97-1 and Product Name: O-1-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropan-2-ylhydroxylamine

The compound with CAS No. 2228824-97-1 and the product name O-1-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropan-2-ylhydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The benzofuran core, a key structural motif in this molecule, is widely recognized for its presence in numerous pharmacologically active agents, making it a subject of intense research interest.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry, particularly in the search for novel therapeutic agents. The benzofuran scaffold, characterized by its aromaticity and functional diversity, has been extensively studied for its role in modulating various biological pathways. The specific substitution pattern in O-1-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropan-2-ylhydroxylamine contributes to its unique chemical properties and biological potential.

The hydroxylamine functional group attached to the molecule is another critical feature that influences its reactivity and biological interactions. Hydroxylamines have been widely utilized in the synthesis of various bioactive molecules due to their ability to participate in hydrogen bonding and form stable complexes with biological targets. This property makes O-1-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropan-2-ylhydroxylamine a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of benzofuran derivatives in the development of new drugs. For instance, compounds containing this scaffold have shown promise in treating neurological disorders, inflammation, and cancer. The structural features of benzofurans allow for selective interactions with biological receptors, making them valuable tools for drug design. The presence of both aromatic and aliphatic components in O-1-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropan-2-ylhydroxylamine enhances its versatility and potential applications.

The methylpropan-2-yloxy group in the molecule adds another layer of complexity and functionality. This group can influence the solubility, stability, and metabolic pathways of the compound. Understanding these properties is crucial for optimizing the pharmacokinetic profile of O-1-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropan-2-ylhydroxylamine and its derivatives. Researchers are exploring various synthetic routes to modify this moiety to improve bioavailability and target specificity.

In the context of drug development, the synthesis of complex molecules like O-1-(2,3-dihydro-1-benzofuran-5-yloxy)-methylpropanal hydroxamic acid (CAS No. 2228824) requires meticulous planning and expertise. The use of advanced synthetic techniques such as catalytic hydrogenation, nucleophilic substitution, and functional group transformations is essential to achieve the desired structure with high yield and purity. These synthetic strategies are integral to developing novel pharmaceuticals that meet stringent regulatory standards.

The biological activity of CAS No. 2228824 is another area of active research. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes or receptors involved in disease pathways. Further investigation into its mechanism of action will provide valuable insights into its potential therapeutic applications. Collaborative efforts between chemists and biologists are crucial for unraveling these complex interactions and translating laboratory findings into clinical benefits.

The role of computational chemistry in studying molecules like CAS No. 2228824 cannot be overstated. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations allow researchers to predict the behavior of molecules at an atomic level. These predictions are invaluable for guiding experimental design and optimizing drug candidates before they enter preclinical testing.

The future prospects for O-(Benzofuran derivative) hydroxymethylpropanal hydroxamic acid (CAS No 22288) are promising. As our understanding of biological systems grows, so does the demand for innovative therapeutic agents. Compounds like this one offer a unique combination of structural features that make them attractive candidates for further development. Continued research into their properties will likely uncover new applications in medicine and beyond.